Cas no 590397-82-3 (2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde)
590397-82-3 structure
Product Name:2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
CAS No:590397-82-3
MF:C18H12N2O
MW:272.30068397522
CID:851656
Update Time:2023-08-02
2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde Chemical and Physical Properties
Names and Identifiers
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- 1H-Benz[g]indole-3-carboxaldehyde,2-(4-pyridinyl)-(9CI)
- 2-pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
- 2-(PYRIDIN-4-YL)-1H-BENZO[G]INDOLE-3-CARBALDEHYDE
- 2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde
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- Inchi: 1S/C18H12N2O/c21-11-16-15-6-5-12-3-1-2-4-14(12)18(15)20-17(16)13-7-9-19-10-8-13/h1-11,20H
- InChI Key: YXHJNNQSYXEPSE-UHFFFAOYSA-N
- SMILES: O=CC1=C(C2C=CN=CC=2)NC2C3C=CC=CC=3C=CC=21
Computed Properties
- Exact Mass: 272.095
- Monoisotopic Mass: 272.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
2-Pyridin-4-yl-1H-benzo[g]indole-3-carbaldehyde Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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